5-(Methoxymethyl)isoxazole-3-carbonitrile
Overview
Description
“5-(Methoxymethyl)isoxazole-3-carbonitrile” is a chemical compound with the molecular formula C6H6N2O2 . It is not intended for human or veterinary use and is used for research purposes only.
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI string “InChI=1S/C6H6N2O2/c1-10-4-5-3-7-6(8-9-5)2/h3H,4H2,1-2H3” and the canonical SMILES string "CCOCc1cc(no1)C#N" .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 138.12 g/mol. Other properties such as melting point, boiling point, solubility, and stability are not well-documented in the literature.
Scientific Research Applications
Electrophilic Reactivity
The compound 4,6-dinitrobenzo[d]isoxazole-3-carbonitrile, which is structurally related to 5-(Methoxymethyl)isoxazole-3-carbonitrile, has been studied for its versatile electrophilic reactivity. It demonstrates a notable electrophilicity, contributing to sigma-complexation processes and S(N)Ar reactions under appropriate conditions, emphasizing its multifaceted electrophilic reactivity in organic chemistry (Cottyn et al., 2009).
Synthetic Applications in Organic Chemistry
3-methyl-4-arylmethylene isoxazole-5(4H)-ones and similar compounds, including those related to this compound, are used as building blocks in synthetic organic chemistry. They serve as scaffolds for developing various biologically important heterocyclic compounds, highlighting their significance in the synthesis of new chemical entities (Patel, 2017).
Reactivity in Various Chemical Reactions
The interaction of 3-amino-2-(isoxazol-3-yl)-4-methoxymethyl-6-methyl-thieno[2,3-b]pyridine, a related compound, with Raney nickel has been investigated. This study provides insights into the reactivity of similar isoxazole derivatives under different conditions, offering a perspective on the chemical behavior of this compound in various reaction environments (Kostenko et al., 2008).
Applications in Corrosion Inhibition
Pyranopyrazole derivatives, similar to this compound, have been synthesized and investigated for their effectiveness as corrosion inhibitors for mild steel in acidic solutions. This highlights the potential application of isoxazole derivatives in corrosion inhibition, an important aspect in materials science and engineering (Yadav et al., 2016).
Crystallographic and Structural Analysis
The synthesis and crystallographic analysis of dihydrofuran carbonitrile derivatives, related to this compound, provide insights into their molecular structure and reactivity. Such studies are crucial for understanding the physical and chemical properties of these compounds, which can be applied in various areas of chemistry and materials science (Swamy et al., 2020).
Future Directions
Mechanism of Action
Target of Action
It’s known that various bioactive aromatic compounds containing the indole nucleus showed clinical and biological applications . They bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
Biochemical Pathways
Without specific information on the compound, it’s challenging to summarize the affected pathways and their downstream effects. Indole derivatives possess various biological activities, ie, antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Properties
IUPAC Name |
5-(methoxymethyl)-1,2-oxazole-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O2/c1-9-4-6-2-5(3-7)8-10-6/h2H,4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBDPPMZFYTWIOZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CC(=NO1)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701260640 | |
Record name | 3-Isoxazolecarbonitrile, 5-(methoxymethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701260640 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1463940-00-2 | |
Record name | 3-Isoxazolecarbonitrile, 5-(methoxymethyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1463940-00-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Isoxazolecarbonitrile, 5-(methoxymethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701260640 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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